Cas no 623-63-2 (Carbonic acid, bis(1-methylpropyl) ester)

Carbonic acid, bis(1-methylpropyl) ester structure
623-63-2 structure
Product Name:Carbonic acid, bis(1-methylpropyl) ester
CAS No:623-63-2
MF:C9H18O3
MW:174.237423419952
CID:447896
PubChem ID:545724
Update Time:2025-04-19

Carbonic acid, bis(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, bis(1-methylpropyl) ester
    • dibutan-2-yl carbonate
    • DTXSID80337967
    • Carbonic acid, di-sec-butyl ester
    • Bis(1-methylpropyl) carbonate
    • Di-sec-butyl carbonate
    • 623-63-2
    • s-C4H9OC(O)OC4H9-s
    • Carbonic acid di-sec-butyl ester
    • SCHEMBL149834
    • RYRWDTRXCNOMOJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H18O3/c1-5-7(3)11-9(10)12-8(4)6-2/h7-8H,5-6H2,1-4H3
    • InChI Key: RYRWDTRXCNOMOJ-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC(C)CC)C(C)CC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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